Cas no 1052076-94-4 (3-(2-Fluorophenoxy)-1-propanamine Hydrochloride (1:1))

• Product Name: 3-(2-Fluorophenoxy)-1-propanamine Hydrochloride (1:1)
• CAS No: 1052076-94-4
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD07688002
• CID: 2503082
• PubChem ID: 16265613
• Update Time: 2025-04-21

3-(2-Fluorophenoxy)-1-propanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenoxy)propan-1-amine hydrochloride
• 3-(2-fluorophenoxy)propan-1-aminehydrochloride
• SB78506
• DB-060915
• Z126954254
• MFCD07688002
• D77612
• 3-(2-fluorophenoxy)propan-1-amine hydrochloride, AldrichCPR
• 1052076-94-4
• CSB07694
• 1-(3-aminopropoxy)-2-fluorobenzene hydrochloride
• AKOS008064463
• 3-(2-fluorophenoxy)propan-1-amine;hydrochloride
• 1-Propanamine, 3-(2-fluorophenoxy)-, hydrochloride (1:1)
• CS-W000326
• SCHEMBL4372684
• EN300-15333
• 3-(2-Fluorophenoxy)-1-propanamine Hydrochloride (1:1)

• MDL： MFCD07688002
• Inchi： 1S/C9H12FNO.ClH/c10-8-4-1-2-5-9(8)12-7-3-6-11;/h1-2,4-5H,3,6-7,11H2;1H
• InChI Key： VNHHRIANQPRJSY-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1OCCCN

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 172-174 °C

3-(2-Fluorophenoxy)-1-propanamine Hydrochloride (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)